Cas no 110436-24-3 (10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)propyl]-)

• Product Name: 10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)propyl]-
• CAS No: 110436-24-3
• MF: C₂₁H₂₇N₃S
• MW: 353.524183511734
• CID: 176863
• PubChem ID: 3066532
• Update Time: 2025-04-19

10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)propyl]-
• 10-[2-(4-ethylpiperazin-1-yl)propyl]phenothiazine
• 10-(2-(4-Ethyl-1-piperazinyl)propyl)phenothiazine
• 10-(2-4'-Ethyl-1'-piperazinylpropyl)-phenthiazin
• 10-[2-(4-Aethyl-piperazino)-propyl]-phenothiazin
• 10-[2-(4-ethyl-piperazin-1-yl)-propyl]-10H-phenothiazine
• 10-[2-(4-ethyl-piperazino)-propyl]-phenothiazine
• AC1MIBZO
• ACMC-20mddy
• AG-D-27902
• BRN 0041784
• CTK4A6884
• LS-105538
• Phenothiazine, 10-(2-(4-ethyl-1-piperazinyl)propyl)-
• 110436-24-3
• DTXSID80911680
• 10-[2-(4-ETHYLPIPERAZIN-1-YL)PROPYL]-10H-PHENOTHIAZINE

• Inchi： 1S/C21H27N3S/c1-3-22-12-14-23(15-13-22)17(2)16-24-18-8-4-6-10-20(18)25-21-11-7-5-9-19(21)24/h4-11,17H,3,12-16H2,1-2H3
• InChI Key： NJMPBWJSNSMVTD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 353.19281
• Monoisotopic Mass: 353.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 496.4°Cat760mmHg
• Flash Point: 254°C
• Refractive Index: 1.609
• PSA: 9.72
• LogP: 4.25610